1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine

• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine
• InChI: InChI=1S/C11H18N2O3/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3/h4-5,8H,6,12-13H2,1-3H3
• InChI Key: QCMLMROPOBTUCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(CN)N

Description

1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine is an organic compound with the molecular formula C11H18N2O3 and a molecular weight of 226.27 g/mol . This compound is characterized by the presence of a trimethoxyphenyl group attached to an ethane-1,2-diamine moiety. It is known for its diverse applications in scientific research and industry.

Preparation Methods

The synthesis of 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine typically involves the reaction of 3,4,5-trimethoxybenzaldehyde with ethylenediamine under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity. Industrial production methods may involve more advanced techniques such as continuous flow synthesis to scale up the production while maintaining consistency and quality.

Chemical Reactions Analysis

1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino groups can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its role as an inhibitor of certain enzymes and its interaction with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for the synthesis of pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine involves its interaction with specific molecular targets and pathways. The trimethoxyphenyl group is known to interact with various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition or activation of specific biochemical pathways, resulting in the observed biological effects .

Comparison with Similar Compounds

1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine can be compared with other similar compounds such as:

1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl esters: These compounds share a similar core structure but differ in their ester functional groups, which can influence their chemical reactivity and biological activity.

Ethanone, 1-(3,4,5-trimethoxyphenyl)-: This compound has a ketone functional group instead of the diamine moiety, leading to different chemical properties and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activities.